Cas no 105543-65-5 (2-hexadecoxy-3-hexadecylsulfanylpropan-1-ol)
105543-65-5 structure
Product Name:2-hexadecoxy-3-hexadecylsulfanylpropan-1-ol
CAS No:105543-65-5
MF:C35H72O2S
MW:557.009990692139
CID:1155244
PubChem ID:23188302
Update Time:2025-04-20
2-hexadecoxy-3-hexadecylsulfanylpropan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-hexadecoxy-3-hexadecylsulfanylpropan-1-ol
- 3-hexadecylmercapto-2-hexadecyloxy-1-propanol
- CTK0G5352
- 3-hexadecylmercapto-2-hexadecyloxypropan-1-ol
- ACMC-20m8f2
- 1-Propanol, 2-(hexadecyloxy)-3-(hexadecylthio)-
- 1-S-hexadecyl-2-O-hexadecyl-rac-thioglycerol
- 3-hexadecylmercapto-2-hexadecyloxy-1-propanol; CTK0G5352; 3-hexadecylmercapto-2-hexadecyloxypropan-1-ol; ACMC-20m8f2; 1-Propanol, 2-(hexadecyloxy)-3-(hexadecylthio)-; 1-S-hexadecyl-2-O-hexadecyl-rac-thioglycerol;
- SCHEMBL7790816
- 105543-65-5
- DTXSID10631223
- 2-(HEXADECYLOXY)-3-(HEXADECYLSULFANYL)PROPAN-1-OL
-
- Inchi: 1S/C35H72O2S/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-37-35(33-36)34-38-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h35-36H,3-34H2,1-2H3
- InChI Key: WAIGZSWJEWDNNY-UHFFFAOYSA-N
- SMILES: S(CC(CO)OCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 556.52566
- Monoisotopic Mass: 556.52530271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 38
- Rotatable Bond Count: 34
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 15.6
- Topological Polar Surface Area: 54.8Ų
Experimental Properties
- PSA: 29.46
2-hexadecoxy-3-hexadecylsulfanylpropan-1-ol Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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